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Compound of Interest

Compound Name: (5E)-7-Oxozeaenol

Cat. No.: B1241908 Get Quote

Essential Safety and Handling Guide for (5E)-7-
Oxozeaenol
(5E)-7-Oxozeaenol is a chemical compound utilized in research and development. This guide

provides essential safety, handling, and disposal information for laboratory personnel, including

researchers, scientists, and drug development professionals. Adherence to these guidelines is

crucial to ensure personal safety and maintain a secure laboratory environment.

Hazard Identification and Safety Precautions
(5E)-7-Oxozeaenol is classified as toxic if swallowed. The GHS hazard pictogram associated

with this substance is the skull and crossbones (GHS06), and the signal word is "Danger".

Extreme caution should be exercised during handling.

Precautionary Statements:

Wash hands and any exposed skin thoroughly after handling.

Do not eat, drink, or smoke when using this product.

If swallowed, immediately call a poison center or doctor.

Avoid breathing dust, fume, gas, mist, vapors, or spray[1].
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Use only outdoors or in a well-ventilated area[1].

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling (5E)-7-Oxozeaenol to minimize

exposure. The following table summarizes the required PPE.

Body Part Required PPE Specifications & Rationale

Hands Chemical-resistant gloves

Nitrile or latex gloves should

be worn. Discard after each

use and wash hands. Protects

against dermal contact[2][3].

Body
Laboratory coat / Protective

suit

A long-sleeved lab coat or a

disposable protective suit is

required to protect skin and

personal clothing from

contamination[2][4].

Eyes/Face Safety goggles or face shield

Tightly fitting safety goggles or

a face shield must be worn to

protect against splashes and

airborne particles[4][5].

Respiratory Filtering half mask or respirator

A certified particle filtering half

mask or a half mask with

appropriate filters should be

used, especially when

handling the solid form, to

prevent inhalation of dust

particles[4].

Feet Closed-toe shoes

Required in all laboratory

areas to protect against spills

and falling objects[2].

Quantitative Data
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While specific quantitative toxicity data for the (5E) isomer is limited in the provided search

results, its isomer, (5Z)-7-Oxozeaenol, has been studied more extensively. The data below for

the (5Z) isomer provides context for the compound's biological activity.

Parameter Value Target Notes

IC₅₀ 8.1 nM TAK1

In the presence of

TAK1-binding protein

1 (TAB1)[6].

IC₅₀ 83 nM NF-κB activity

In a reporter assay

using HEK293 cells

expressing TAK1 and

TAB1[6].

IC₅₀ 411 nM MEK1
Demonstrates

selectivity for TAK1[6].

IC₅₀ 268 nM MEKK1
Demonstrates

selectivity for TAK1[6].

Molecular Formula C₁₉H₂₂O₇ - [6]

Molecular Weight 362.37 g/mol - [7]

Storage Temperature -20°C -
Recommended for

long-term stability[6].

Handling and Disposal Plan
Operational Plan:

Preparation: Before handling, ensure all necessary PPE is readily available and in good

condition. Designate a specific, well-ventilated area for handling, preferably within a chemical

fume hood.

Weighing and Reconstitution: When weighing the solid compound, use a balance inside a

fume hood to minimize dust inhalation. For reconstitution, add the solvent slowly to the vial to

avoid splashing. (5Z)-7-Oxozeaenol is soluble to 25 mM in DMSO[7].
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Experimental Use: Keep containers tightly sealed when not in use. Avoid contact with skin

and eyes[8].

Decontamination: After handling, thoroughly decontaminate all surfaces, glassware, and

equipment.

Disposal Plan:

Waste: Dispose of contaminated material as hazardous waste according to institutional and

local regulations. This product must not be disposed of with household garbage[1].

Sewage: Do not allow the product to enter sewers or surface/ground water[1].

Packaging: Uncleaned packaging should be disposed of as hazardous waste according to

official regulations[1].

Experimental Protocol: General Cell Viability Assay
This is a general protocol for assessing the effect of (5E)-7-Oxozeaenol on cell viability, based

on common laboratory practices.

Cell Seeding: Plate cells in a 96-well plate at a density of 1 x 10⁴ cells per well and incubate

for 24 hours to allow for attachment.

Compound Preparation: Prepare a stock solution of (5E)-7-Oxozeaenol in an appropriate

solvent (e.g., DMSO). Perform serial dilutions to achieve the desired final concentrations for

treatment.

Cell Treatment: Treat the cells with various concentrations of (5E)-7-Oxozeaenol or a

vehicle control (e.g., DMSO).

Incubation: Incubate the treated cells for a specified period (e.g., 72 hours).

Viability Assessment: Measure cell viability using a suitable method, such as an MTT assay.

Data Analysis: Analyze the results to determine the effect of the compound on cell viability.
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Visualization of Signaling Pathway and Workflow
The isomer, (5Z)-7-Oxozeaenol, is a known inhibitor of TAK1 (Transforming growth factor-β-

activated kinase 1), which plays a crucial role in inflammatory signaling pathways.

TAK1 Signaling Pathway Inhibition by 7-Oxozeaenol
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Caption: Inhibition of the TAK1 signaling pathway by (5Z)-7-Oxozeaenol.
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Safe Handling Workflow for (5E)-7-Oxozeaenol
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Cleanup & Disposal
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Caption: Step-by-step workflow for the safe handling of (5E)-7-Oxozeaenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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